Cas no 194804-90-5 (4-Bromo-2-fluoro-3-methylbenzoic acid)

4-Bromo-2-fluoro-3-methylbenzoic acid is a halogenated benzoic acid derivative featuring bromo, fluoro, and methyl substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple functional groups allows for selective modifications, enabling the construction of complex molecular frameworks. Its bromo and fluoro substituents enhance reactivity in cross-coupling reactions, while the methyl group contributes to steric and electronic tuning. The compound’s high purity and stability make it suitable for precision synthesis. It is commonly employed in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
4-Bromo-2-fluoro-3-methylbenzoic acid structure
194804-90-5 structure
Product Name:4-Bromo-2-fluoro-3-methylbenzoic acid
CAS No:194804-90-5
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD22052783
CID:1387271
PubChem ID:19358368
Update Time:2025-05-28

4-Bromo-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-fluoro-3-methylbenzoic Acid
    • PIMDCUNZRUXGME-UHFFFAOYSA-N
    • NE51832
    • AK162975
    • Benzoic acid, 4-bromo-2-fluoro-3-methyl-
    • Z1945700437
    • AKOS024462739
    • Z1416171908
    • 2-Fluoro-4-bromo-3-methyl-benzoic acid
    • 4-bromo-2-fluoro-3-methyl-benzoic acid
    • 4-Bromo-2-fluoro-3-methylbenzoicacid
    • SCHEMBL206341
    • CS-0041782
    • SY165628
    • EN300-188950
    • F13685
    • SB74236
    • DB-167243
    • MFCD22052783
    • DS-7936
    • 194804-90-5
    • 2-Fluoro-4-Bromo-3-Methylbenzoic Acid
    • 4-Bromo-2-fluoro-3-methylbenzoic acid
    • MDL: MFCD22052783
    • Inchi: 1S/C8H6BrFO2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: PIMDCUNZRUXGME-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)O)C(=C1C)F

Computed Properties

  • Exact Mass: 231.95352g/mol
  • Monoisotopic Mass: 231.95352g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.6

4-Bromo-2-fluoro-3-methylbenzoic acid Security Information

4-Bromo-2-fluoro-3-methylbenzoic acid Pricemore >>

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